![molecular formula C19H24N6OS B5620141 ({5-[1-(1,3-benzothiazol-6-ylcarbonyl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)dimethylamine](/img/structure/B5620141.png)
({5-[1-(1,3-benzothiazol-6-ylcarbonyl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)dimethylamine
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Overview
Description
The compound of interest is a complex molecule featuring a benzothiazole group, a piperidinyl moiety, a triazole ring, and dimethylamine functionalities. Such compounds often exhibit interesting chemical and physical properties due to their heterocyclic structures and have been the subject of various synthetic and analytical studies.
Synthesis Analysis
The synthesis of related heterocyclic compounds typically involves multi-step reactions, starting with the preparation of key intermediates such as benzothiazoles, piperidines, and triazoles. A common strategy includes the condensation of appropriate precursors, followed by cyclization and functionalization steps to introduce the desired groups. For example, the synthesis of benzothiazole and triazole derivatives often employs cyclization reactions of thioamides and azides, respectively (Sadek et al., 2023).
Molecular Structure Analysis
X-ray crystallography is a powerful tool for determining the molecular structure of such compounds, providing detailed insights into their conformation and configuration. For instance, studies on similar molecules have shown that the conformation of the heterocyclic systems and the spatial arrangement of substituents significantly influence the compound's properties and reactivity (Soldatenkov et al., 2012).
Chemical Reactions and Properties
Heterocyclic compounds featuring benzothiazole, piperidine, and triazole rings are known to participate in various chemical reactions, including nucleophilic substitutions, electrophilic additions, and cycloadditions. These reactions can be exploited to further modify the structure and introduce new functional groups, tailoring the compound's properties for specific applications (Jeon & Kim, 2000).
Physical Properties Analysis
The physical properties of these compounds, such as melting point, solubility, and stability, are influenced by their molecular structure. The presence of multiple heteroatoms and aromatic systems typically results in compounds with high melting points and moderate to low solubility in water. The specific arrangement of groups within the molecule can also affect its photophysical properties, making these compounds interesting for applications in materials science (Pyrih et al., 2023).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards various reagents, are determined by the functional groups present in the molecule. For example, the basicity of piperidine and dimethylamine groups can be exploited in reactions requiring basic conditions, while the reactivity of the benzothiazole and triazole rings towards electrophiles and nucleophiles can be utilized in synthetic transformations (Hu et al., 2016).
properties
IUPAC Name |
1,3-benzothiazol-6-yl-[4-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6OS/c1-23(2)11-17-21-22-18(24(17)3)13-6-8-25(9-7-13)19(26)14-4-5-15-16(10-14)27-12-20-15/h4-5,10,12-13H,6-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMVOZDKHPWLVNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CS4)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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